2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
Overview
Description
Scientific Research Applications
Antimicrobial Applications
A study by Fuloria et al. (2009) on the synthesis, characterization, and evaluation of novel imines and thiazolidinones derived from chloroacetamide compounds demonstrated antibacterial and antifungal activities. This suggests potential antimicrobial applications for related chloroacetamide derivatives, highlighting their importance in developing new antimicrobial agents (Fuloria, Singh, Yar, & Ali, 2009).
Crystal Structure Analysis
Kalita and Baruah (2010) investigated different spatial orientations of amide derivatives on anion coordination, analyzing how stretched and protonated amide structures can form unique geometrical arrangements. This study underscores the significance of amide derivatives in understanding molecular structures and interactions, which could be relevant to exploring the structural chemistry of 2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (Kalita & Baruah, 2010).
Organic Synthesis and Potential Herbicidal Activity
Research on chloroacetamide herbicides like acetochlor provides insights into the metabolism and potential environmental impact of such compounds. Studies by Coleman et al. (2000) on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes offer a glimpse into the biochemical interactions and toxicity profiles of acetamide derivatives, which could be relevant for assessing the safety and environmental effects of similar compounds (Coleman, Linderman, Hodgson, & Rose, 2000).
Properties
IUPAC Name |
2-chloro-N-ethyl-N-(thian-4-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNOS/c1-2-11(9(12)7-10)8-3-5-13-6-4-8/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLMJZFMPRFMQFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCSCC1)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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